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Compound of Interest

Compound Name: 2,3-Dihydroxypropanenitrile

Cat. No.: B15442846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the characterization of the (R)- and (S)-

enantiomers of 2,3-dihydroxypropanenitrile. Due to the limited availability of specific

experimental data in publicly accessible literature, this document presents illustrative data and

generalized experimental protocols to serve as a practical resource for researchers in the field.

Physicochemical Properties
Enantiomers possess identical physical properties in an achiral environment, such as melting

point, boiling point, and solubility. Their defining difference lies in their interaction with plane-

polarized light, exhibiting equal but opposite specific rotations. The nitrile group and hydroxyl

functionalities also influence their chemical reactivity and potential biological interactions.

Table 1: Comparison of Physicochemical Properties of 2,3-Dihydroxypropanenitrile
Enantiomers (Illustrative Data)
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Property
(R)-2,3-
Dihydroxypropane
nitrile

(S)-2,3-
Dihydroxypropane
nitrile

Racemic 2,3-
Dihydroxypropane
nitrile

Molecular Formula C₃H₅NO₂ C₃H₅NO₂ C₃H₅NO₂

Molecular Weight (

g/mol )
87.08 87.08 87.08

Appearance
Colorless liquid/Low

melting solid

Colorless liquid/Low

melting solid

Colorless liquid/Low

melting solid

Melting Point (°C) ~25 (Hypothetical) ~25 (Hypothetical) ~20 (Hypothetical)

Boiling Point (°C) >200 (decomposes) >200 (decomposes) >200 (decomposes)

Specific Rotation

([α]D)

+X° (c=1, H₂O)

(Hypothetical)

-X° (c=1, H₂O)

(Hypothetical)
0°

Note: Specific rotation values are hypothetical and would need to be determined

experimentally.

Biological Activity
The stereochemistry of a molecule is critical in its interaction with biological systems, which are

inherently chiral. Therefore, the (R)- and (S)-enantiomers of 2,3-dihydroxypropanenitrile are

expected to exhibit different biological activities, such as binding to receptors or enzyme

inhibition. The nitrile group can act as a hydrogen bond acceptor or participate in covalent

interactions, while the hydroxyl groups can form hydrogen bonds, influencing the molecule's

overall binding affinity and efficacy.

Table 2: Comparison of Biological Activity of 2,3-Dihydroxypropanenitrile Enantiomers

(Illustrative Data)
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Parameter
(R)-2,3-
Dihydroxypropane
nitrile

(S)-2,3-
Dihydroxypropane
nitrile

Racemic 2,3-
Dihydroxypropane
nitrile

Target
Hypothetical

Enzyme/Receptor

Hypothetical

Enzyme/Receptor

Hypothetical

Enzyme/Receptor

IC₅₀ / EC₅₀ (µM) 10 (Hypothetical) 150 (Hypothetical) 20 (Hypothetical)

Mechanism of Action
Illustrative:

Competitive Inhibitor

Illustrative: Weak

Inhibitor

Illustrative: Mixed

Activity

In Vitro Cytotoxicity

(CC₅₀, µM)
>500 (Hypothetical) >500 (Hypothetical) >500 (Hypothetical)

Note: Biological activity data is hypothetical and would require experimental validation.

Experimental Protocols
An illustrative method for the enantioselective synthesis of (R)- or (S)-2,3-
dihydroxypropanenitrile could involve the use of a chiral catalyst, such as a hydroxynitrile

lyase (HNL).[1]

Protocol: HNL-Catalyzed Enantioselective Synthesis

Reaction Setup: In a temperature-controlled vessel, dissolve the starting aldehyde

(glycolaldehyde) in a suitable buffer system (e.g., citrate buffer, pH 5.5).

Enzyme Addition: Add the appropriate (R)- or (S)-selective hydroxynitrile lyase to the

reaction mixture.

Cyanide Addition: Slowly add a source of cyanide (e.g., HCN or a cyanide salt like KCN) to

the mixture while maintaining the pH and temperature.

Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or

high-performance liquid chromatography (HPLC).

Workup: Once the reaction is complete, quench any remaining cyanide with a suitable

reagent (e.g., sodium hypochlorite solution).
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Extraction: Extract the product from the aqueous phase using an appropriate organic solvent

(e.g., ethyl acetate).

Purification: Dry the organic phase, concentrate it under reduced pressure, and purify the

resulting cyanohydrin by column chromatography.

The separation of a racemic mixture of 2,3-dihydroxypropanenitrile can be achieved using

chiral high-performance liquid chromatography (chiral HPLC).

Protocol: Chiral HPLC Separation

Column Selection: Utilize a chiral stationary phase (CSP) suitable for polar compounds, such

as a polysaccharide-based column (e.g., Chiralpak® series) or a macrocyclic glycopeptide-

based column.

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of a non-polar

solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The

exact ratio will need to be optimized.

Sample Preparation: Dissolve the racemic 2,3-dihydroxypropanenitrile in the mobile

phase.

Chromatographic Conditions:

Flow Rate: Set a flow rate appropriate for the column dimensions (e.g., 1.0 mL/min for a

4.6 mm ID column).

Temperature: Maintain a constant column temperature (e.g., 25 °C).

Detection: Use a UV detector at a suitable wavelength (e.g., 210 nm) or a refractive index

detector.

Injection and Elution: Inject the sample and monitor the chromatogram for the separation of

the two enantiomers.

Optimization: Adjust the mobile phase composition and flow rate to achieve baseline

separation of the enantiomeric peaks.
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Polarimetry

Sample Preparation: Prepare a solution of the purified enantiomer of a known concentration

(e.g., 1 g/100 mL) in a suitable solvent (e.g., water or ethanol).

Instrument Calibration: Calibrate the polarimeter with the pure solvent.

Measurement: Fill the polarimeter cell with the sample solution and measure the observed

optical rotation.

Calculation of Specific Rotation: Use the following formula to calculate the specific rotation:

[α]Tλ = (100 × α) / (l × c) where:

[α] is the specific rotation

T is the temperature in degrees Celsius

λ is the wavelength of light (e.g., D-line of sodium at 589 nm)

α is the observed rotation in degrees

l is the path length of the cell in decimeters

c is the concentration of the sample in g/100 mL
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Caption: Relationship between racemic mixture and individual enantiomers.
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Caption: Experimental workflow for synthesis, separation, and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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